![molecular formula C11H10FN3O2 B3088827 Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate CAS No. 1186663-61-5](/img/structure/B3088827.png)
Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate
Overview
Description
Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate, commonly known as MAFP, is an inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are natural cannabinoids produced by the body. MAFP is a synthetic compound that has been widely used in scientific research to study the role of endocannabinoids in various physiological and pathological processes.
Mechanism of Action
MAFP works by inhibiting the activity of Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate, which leads to an increase in the levels of endocannabinoids in the body. Endocannabinoids are known to have various physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection.
Biochemical and Physiological Effects:
The increased levels of endocannabinoids resulting from MAFP treatment have been shown to have various biochemical and physiological effects. For example, MAFP has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have neuroprotective effects in models of traumatic brain injury and stroke.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MAFP in scientific research is its specificity for Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate, which allows for the selective inhibition of endocannabinoid metabolism. However, MAFP has some limitations, including its relatively short half-life and the potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research involving MAFP. One area of interest is the development of more potent and selective Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate inhibitors that can be used in clinical settings. Another area of interest is the study of the role of endocannabinoids in various disease states, including cancer, epilepsy, and psychiatric disorders. Finally, the use of MAFP in combination with other drugs or therapies is an area of ongoing research.
Scientific Research Applications
MAFP has been used extensively in scientific research to study the role of endocannabinoids in various physiological and pathological processes. Some of the areas where MAFP has been used include pain management, inflammation, neuroprotection, and addiction.
properties
IUPAC Name |
methyl 2-amino-5-fluoro-4-pyrazol-1-ylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3O2/c1-17-11(16)7-5-8(12)10(6-9(7)13)15-4-2-3-14-15/h2-6H,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNIRMXZVDHZZSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1N)N2C=CC=N2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-5-fluoro-4-(1H-pyrazol-1-YL)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.